Cas no 1730-97-8 (Butanal, 2-methyl-,(2S)-)
Butanal, 2-methyl-,(2S)- structure
Product Name:Butanal, 2-methyl-,(2S)-
Butanal, 2-methyl-,(2S)- Chemical and Physical Properties
Names and Identifiers
-
- Butanal, 2-methyl-,(2S)-
- S-2-Methylbutanal
- (2S)-2-Methylbutanal
- (S)-2-Methylbutyraldehyde
- (2S)-2-Methylbutyraldehyde
- [S,(+)]-2-Methylbutyraldehyde
- (S)-2-methylbutanal
- (2S)-2-methylbutyric aldehyde
- BYGQBDHUGHBGMD-YFKPBYRVSA-N
- (S)-2-methylbutyric aldehyde
- (s)-(+)-2-methylbutanal
- Q27160271
- CHEBI:88414
- (S)-alpha-methylbutyric aldehyde
- 1730-97-8
- DTXSID801346324
- 2-methylbutanal
- 2-methylbutyraldehyde
-
- Inchi: 1S/C5H10O/c1-3-5(2)4-6/h4-5H,3H2,1-2H3/t5-/m0/s1
- InChI Key: BYGQBDHUGHBGMD-YFKPBYRVSA-N
- SMILES: O=C[C@@H](C)CC
Computed Properties
- Exact Mass: 86.0732
- Monoisotopic Mass: 86.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 41.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 1.1
Experimental Properties
- PSA: 17.07
Butanal, 2-methyl-,(2S)- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
1730-97-8 (Butanal, 2-methyl-,(2S)-) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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